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Compound of Interest

Compound Name: Methyl phenylacetate

Cat. No.: B094091

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for methyl phenylacetate
(CAS No. 101-41-7), a common fragrance and flavor ingredient also used in chemical
synthesis. Adherence to these protocols is critical for ensuring a safe laboratory environment.

Physical and Chemical Properties

Methyl phenylacetate is a colorless liquid with a strong, honey-like odor.[1][2] It is important to
understand its physical and chemical properties to handle it safely.
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Property Value Source
Molecular Formula C9H1002 [3]
Molecular Weight 150.17 g/mol [4]
Boiling Point 218 °C (424 °F) [5][6]
Melting Point -23.7 °C (-10.7 °F) [6]
Flash Point 97 °C (206.6 °F) [7]
Density 1.066 g/cm3 at 20 °C (68 °F) [6]
Vapor Pressure 0.16 mmHg [8]
Vapor Density 5.18 (Air=1) [8]

Insoluble in water; soluble in

most organic solvents,

Solubility , _ . _
including alcohol and fixed oils.
[81[°]

Autoignition Temperature Not available

[°]

Toxicological Data

Methyl phenylacetate is considered to have low acute toxicity, but it can cause mild skin
irritation upon prolonged contact.[9][10]

Test Guideline

Metric Value Species Source
(Methodology)

2500 - 2550 ,

LD50 (Oral) Rat See Section 2.1 [4119]
mg/kg

LD50 (Dermal) 2400 mg/kg Rabbit See Section 2.2 [4119]

) o Mild irritant (500 ) ]
Skin Irritation Rabbit See Section 2.3 9]

mg/24h)
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Experimental Protocol: Acute Oral Toxicity (LD50)

The oral LD50 value is determined using a method consistent with the OECD Test Guideline
401 (Acute Oral Toxicity).[4][11] Although this specific guideline has been deleted and replaced
by alternative methods that reduce the number of animal subjects, the fundamental principles
remain.[12][13][14]

Methodology:

o Test Animals: Healthy, young adult rats of a single sex (females should be nulliparous and
non-pregnant) are used.[4] At least five animals are used per dose level.[4]

o Dosage: The test substance is administered in graduated doses to several groups of
animals, with one dose per group.[4] Dosing is typically done by gavage.[4]

o Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes
over a period of at least 14 days.[4]

o Data Analysis: The LD50 is calculated as the statistically derived single dose of the
substance that can be expected to cause death in 50% of the animals.[4]

Experimental Protocol: Acute Dermal Toxicity (LD50)

The dermal LD50 is determined following a methodology outlined in OECD Test Guideline 402
(Acute Dermal Toxicity).[5][15][16][17][18]

Methodology:

o Test Animals: Healthy young adult animals (commonly rabbits or rats) of a single sex are
used.[15]

o Preparation: Approximately 24 hours before the test, the fur is removed from the dorsal area
of the trunk of the test animals.[17]

o Application: The test substance is applied uniformly over an area that is approximately 10%
of the total body surface area and covered with a porous gauze dressing for a 24-hour
exposure period.[17]
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» Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.[17]

o Data Analysis: The dermal LD50 is determined based on the dose at which 50% of the test
animals die.[15]

Experimental Protocol: SKin Irritation

The potential for skin irritation is assessed based on procedures described in OECD Test
Guideline 404 (Acute Dermal Irritation/Corrosion).[19][20][21][22][23]

Methodology:

Test Animal: The albino rabbit is the preferred species for this test.[19]

o Application: A single dose of the test substance is applied to a small area of the skin
(approximately 6 cm?) and covered with a gauze patch.[19] An untreated area of skin serves
as a control.[19]

o Exposure and Observation: The substance is typically applied for up to four hours.[22] Skin
reactions, such as erythema (redness) and edema (swelling), are evaluated and scored at
specified intervals (e.g., 60 minutes, 24, 48, and 72 hours) after patch removal.[22]

o Classification: The substance is classified as an irritant or non-irritant based on the severity
and reversibility of the observed skin reactions.[22]

Hazard Identification and GHS Classification

While some sources classify methyl phenylacetate as not a hazardous substance or mixture
according to GHS, others indicate it is a combustible liquid that may be harmful if swallowed or
in contact with skin.[4][6][10] It is prudent to handle it with care.

e Physical Hazards: Combustible liquid.[10]

o Health Hazards: May be harmful if swallowed or in contact with skin.[10] Causes mild skin
irritation with prolonged or repeated exposure.[9] Direct eye contact may cause temporary
discomfort.[9]
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» Environmental Hazards: No specific data available, but it is recommended to prevent its
release into the environment.[7]

Safe Handling and Storage
Personal Protective Equipment (PPE)

The consistent use of appropriate PPE is mandatory when handling methyl phenylacetate.
o Eye Protection: Safety glasses with side shields or chemical goggles are required.[9]

o Hand Protection: Chemical-resistant gloves, such as nitrile or light-weight rubber gloves,
should be worn.[9] For prolonged or frequently repeated contact, a glove with a higher
protection class (breakthrough time > 240 minutes) is recommended.[9]

» Body Protection: A laboratory coat should be worn.[24] For larger quantities, a chemical-
resistant apron is also recommended.[24]

» Respiratory Protection: Not typically required under normal use with adequate ventilation due
to its low volatility.[6][9] If there is a risk of aerosol formation or overexposure, an approved
respirator should be worn.[9]

Engineering Controls

o Ventilation: Work should be conducted in a well-ventilated area.[24] General exhaust is
usually adequate.[9] For procedures with a higher risk of vapor release, a chemical fume
hood should be used.[24]

o Emergency Equipment: Safety showers and eyewash stations must be readily accessible.
[24]

Storage Requirements
Proper storage is crucial for maintaining the chemical's stability and ensuring safety.
o Containers: Store in original, tightly sealed containers, such as a metal can or drum.[9]

e Location: Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and
other ignition sources.[2][9]
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Incompatible Materials: Avoid contact with strong oxidizing agents (e.g., nitrates, peroxides,
chlorine bleaches) and strong bases.[1][9]

General Practices: Do not store near foodstuffs.[9] Protect containers from physical damage
and check regularly for leaks.[9]

Emergency Procedures
First Aid Measures

Ingestion: If swallowed, immediately give a glass of water.[9] Do not induce vomiting.[4] Seek
medical attention if you feel unwell.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[3] If irritation persists, seek medical attention.[9]

Skin Contact: Flush skin and hair with running water and soap if available.[9] Remove
contaminated clothing.[6] Seek medical attention if irritation develops or persists.[9]

Inhalation: If fumes are inhaled, remove the person to fresh air.[9] Other measures are
usually unnecessary.[9]

Fire-Fighting Measures

Methyl phenylacetate is a combustible liquid with a slight fire hazard when exposed to heat or
flame.[9][10]

Suitable Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[6][9] Water
spray can also be used to cool unopened containers.[4]

Unsuitable Extinguishing Media: Avoid using a solid water jet as it may scatter the fire.[2]

Hazardous Combustion Products: Combustion may produce carbon dioxide (COZ2) and other
pyrolysis products typical of burning organic material.[9]

Fire-Fighting Procedures: Alert emergency responders.[9] Wear full protective clothing and a
self-contained breathing apparatus (SCBA).[9]
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Accidental Release Measures

Immediate and appropriate response to a spill is essential to prevent injury and environmental
contamination.

e Minor Spills:

o Remove all ignition sources.[9]

o

Wear appropriate PPE.[8]

[¢]

Contain the spill with an inert absorbent material (e.g., sand, vermiculite, or commercial
sorbent).[10]

[¢]

Collect the absorbed material into a suitable container for disposal.[10]

o

Clean the spill area thoroughly.[10]

e Major Spills:

o

Evacuate the area and move upwind.[9]

[¢]

Alert emergency responders and inform them of the location and nature of the hazard.[9]

[e]

Prevent the spill from entering drains.[8]

[e]

Only trained personnel with appropriate PPE should attempt to clean up a major spill.[8]

Waste Disposal

All waste must be handled in accordance with local, state, and federal regulations.[9] Dispose
of the chemical and its container as hazardous waste.[10] Do not mix with other waste.[6]

Visualized Workflows and Logical Relationships

The following diagrams illustrate key safety workflows and concepts for handling methyl
phenylacetate and other laboratory chemicals.
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Start: New Experiment
with Methyl Phenylacetate

1. Conduct Risk Assessment
(Review SDS)

2. Gather Materials
& Required PPE

3. Prepare Work Area
(Ensure ventilation, clear space)

4. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

5. Conduct Experiment
(Handle with care, avoid inhalation/contact)

6. Dispose of Waste Properly
(Segregated hazardous waste)

7. Clean Work Area
& Decontaminate

8. Remove PPE Correctly

9. Wash Hands Thoroughly
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BE“BHE Foundational & Exploratory

Check Availability & Pricing

1. Alert Personnel
in Immediate Area

'

2. Assess Spill Hazard
(Size, Chemical, Location)

Minor or Major Spill?

Elimination
(Most Effective)
Physically remove the hazard

Minor Spill Procedure Major Spill Procedure

Substitution

3a. Don Appropriate PPE 3b. Evacuate Area Replace the hazard

4a. Contain Spill 4b. Notify Emergency

(Use absorbents) Services / EHS Engineering Controls

Isolate people from the hazard
(e.g., Fume Hood)

5a. Clean Up & Decontaminate

5b. Secure Area Administrative Controls
(Prevent entry) Change the way people work
(e.g., SOPs, Training)

6a. Dispose of Waste

Personal Protective Equipment (PPE)

(Least Effective)
Protect the worker with PPE

Click to download full resolution via product page
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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